Cas no 692724-14-4 (2-(1,4-diazepan-1-yl)-1H-1,3-benzodiazole)

• Product Name: 2-(1,4-diazepan-1-yl)-1H-1,3-benzodiazole
• CAS No: 692724-14-4
• MF: C₁₂H₁₆N₄
• MW: 216.282241821289
• CID: 1116151
• PubChem ID: 18464660
• Update Time: 2025-04-20

2-(1,4-diazepan-1-yl)-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 2-(hexahydro-1H-1,4-diazepin-1-yl)-1H-Benzimidazole
• CHEMBL4527017
• BB 0247830
• 2-(1,4-diazepan-1-yl)-1H-benzimidazole
• AKOS004120102
• 2-(1,4-diazepan-1-yl)-1H-1,3-benzodiazole
• SSPVIXHPLKDPNO-UHFFFAOYSA-N
• 692724-14-4
• SB74444
• EN300-119593
• SCHEMBL3075702
• 2-[1,4]Diazepan-1-yl-1H-benzoimidazole
• 2-(1,4-Diazepan-1-yl)-1H-benzo[d]imidazole

• MDL： MFCD09701682
• Inchi： 1S/C12H16N4/c1-2-5-11-10(4-1)14-12(15-11)16-8-3-6-13-7-9-16/h1-2,4-5,13H,3,6-9H2,(H,14,15)
• InChI Key： SSPVIXHPLKDPNO-UHFFFAOYSA-N
• SMILES： N1(C2=NC3C=CC=CC=3N2)CCNCCC1

Computed Properties

• Exact Mass: 216.137496527g/mol
• Monoisotopic Mass: 216.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 44Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles